Cas no 148529-40-2 (Benzoic acid, 2-hydroxy-6-octyl-)

• Product Name: Benzoic acid, 2-hydroxy-6-octyl-
• CAS No: 148529-40-2
• MF: C₁₅H₂₂O₃
• MW: 250.333384990692
• CID: 1319775
• Update Time: 2024-08-18

Benzoic acid, 2-hydroxy-6-octyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-hydroxy-6-octyl-

• Inchi： 1S/C15H22O3/c1-2-3-4-5-6-7-9-12-10-8-11-13(16)14(12)15(17)18/h8,10-11,16H,2-7,9H2,1H3,(H,17,18)
• InChI Key： URXCFPXNCPBEJA-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(CCCCCCCC)C=CC=C1O

Computed Properties

• Exact Mass: 250.15696

Experimental Properties

• Density: 1.077±0.06 g/cm3(Predicted)
• Boiling Point: 383.1±30.0 °C(Predicted)
• PSA: 57.53
• pka: 3.09±0.30(Predicted)